Cas no 1805446-69-8 (2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1805446-69-8
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4885574
• Update Time: 2025-07-20

2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H5F6NO2/c10-6-3(1-5(17)18)7(8(11)12)16-2-4(6)9(13,14)15/h2,8H,1H2,(H,17,18)
• InChI Key： VLLPMBCHFBQSBE-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CN=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1805446-69-8)

2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1805446-69-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention due to its potential in drug discovery and material science. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers are particularly interested in 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-acetic acid due to its ability to modulate biological targets, such as enzymes and receptors. This aligns with the growing trend of precision medicine and targeted therapy, where fluorinated molecules play a pivotal role.

The compound's CAS No. 1805446-69-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Its synthesis often involves multi-step reactions, including fluorination and pyridine ring functionalization, which are topics of interest in organic chemistry forums. Additionally, its stability under various conditions makes it suitable for formulation development.

From an environmental perspective, the sustainable synthesis of fluorinated compounds like 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-acetic acid is a hot topic. Innovations in green chemistry aim to reduce the ecological footprint of such processes, addressing concerns about fluorine waste management. This resonates with the broader push for eco-friendly pharmaceuticals and green manufacturing.

In agrochemical applications, this compound's derivatives are explored for their potential as pesticide intermediates. The fluoro-substituted pyridine moiety is known to enhance the efficacy of crop protection agents, aligning with the global need for sustainable agriculture. Researchers are also investigating its role in plant growth regulation, a niche yet rapidly evolving field.

For those seeking custom synthesis or bulk quantities of CAS No. 1805446-69-8, it is essential to collaborate with certified suppliers adhering to Good Manufacturing Practices (GMP). Quality control measures, such as HPLC purity analysis and NMR characterization, are critical to ensure consistency in research and industrial applications.

In summary, 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-acetic acid represents a cutting-edge fluorinated building block with multidisciplinary applications. Its integration into drug discovery pipelines and agrochemical formulations underscores its importance in modern science. As the industry shifts toward sustainable and efficient chemical solutions, this compound is poised to remain a focal point of innovation.